Cas no 122384-65-0 (Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]-)
122384-65-0 structure
Product Name:Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]-
CAS No:122384-65-0
MF:C7H11N3O2
MW:169.181141138077
CID:104512
PubChem ID:10844852
Update Time:2025-04-18
Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]-
- 3-[(N-formylamino)methyl]-5-isopropyl-1,2,4-oxadiazole
- Formamide, N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]- (9CI)
- N-((5-isopropyl-1,2,4-oxadiazol-3-yl)methyl)formamide
- FT-0728260
- 122384-65-0
- SCHEMBL9049350
- N-[(5-propan-2-yl-1,2,4-oxadiazol-3-yl)methyl]formamide
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- Inchi: 1S/C7H11N3O2/c1-5(2)7-9-6(10-12-7)3-8-4-11/h4-5H,3H2,1-2H3,(H,8,11)
- InChI Key: INXAEIKSZDDPIR-UHFFFAOYSA-N
- SMILES: O1C(C(C)C)=NC(CNC=O)=N1
Computed Properties
- Exact Mass: 169.08523
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 68Ų
Experimental Properties
- PSA: 68.02
Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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